N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C13H17ClN2O2/c14-11-5-1-2-6-12(11)15-13(18)16-7-3-4-10(8-16)9-17/h1-2,5-6,10,17H,3-4,7-9H2,(H,15,18)
• InChI Key: YSSOHCSRCZUJOK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NC2=CC=CC=C2Cl)CO
• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol

Description

N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide, also known as CPP or CPP-109, is a synthetic compound that has been extensively studied for its potential use in treating addiction and other neurological disorders.

Mechanism of Action

N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide works by inhibiting the enzyme that breaks down cocaine in the brain, leading to increased levels of cocaine in the brain. This increased level of cocaine leads to a reduction in drug-seeking behavior. N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide has also been shown to increase levels of dopamine in the brain, which is associated with feelings of pleasure and reward.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase levels of dopamine in the brain, which is associated with feelings of pleasure and reward. N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide has also been shown to reduce drug-seeking behavior in animal models and has shown promise in clinical trials.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide in lab experiments is that it has been well studied and its mechanism of action is well understood. This makes it a useful tool for studying addiction and other neurological disorders. One limitation of using N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide is that it is a synthetic compound and may not accurately mimic the effects of natural substances in the brain.

Future Directions

There are a number of future directions for research on N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide. One area of research is focused on developing more potent and selective inhibitors of the enzyme that breaks down cocaine in the brain. Another area of research is focused on developing new compounds that target other neurotransmitters in the brain, such as serotonin and norepinephrine. Additionally, there is ongoing research on the potential use of N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide in treating other neurological disorders, including depression and anxiety.

Synthesis Methods

N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide is synthesized from 2-chlorobenzoyl chloride and 3-hydroxymethylpiperidine in the presence of triethylamine. The resulting compound is then treated with ammonia to yield N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide. The synthesis of N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide has been well documented and is relatively straightforward.

Scientific Research Applications

N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide has been studied extensively for its potential use in treating addiction, specifically cocaine addiction. It has been shown to reduce drug-seeking behavior in animal models and has shown promise in clinical trials. N-(2-chlorophenyl)-3-(hydroxymethyl)piperidine-1-carboxamide has also been studied for its potential use in treating other neurological disorders, including depression and anxiety.